![molecular formula C10H14N2O2S B6161042 4-[(cyclopropylmethyl)amino]benzene-1-sulfonamide CAS No. 1153319-03-9](/img/no-structure.png)
4-[(cyclopropylmethyl)amino]benzene-1-sulfonamide
Overview
Description
4-[(Cyclopropylmethyl)amino]benzene-1-sulfonamide, also known as CPMS, is an organic compound that has been studied extensively for its potential applications in scientific research. CPMS is a cyclic amide derived from the aromatic sulfonamide group, and its structure consists of a cyclopropylmethyl group attached to the nitrogen of the benzene ring. CPMS has been found to possess a variety of properties that make it a valuable tool for scientists, and its use has been explored in a variety of fields including biochemistry, physiology, and pharmacology.
Scientific Research Applications
4-[(cyclopropylmethyl)amino]benzene-1-sulfonamide has been studied extensively for its potential applications in scientific research. It has been used as a model compound for studying the structure and reactivity of cyclic amides, and has been used in a variety of fields including biochemistry, physiology, and pharmacology. This compound has been used to study the effects of cyclic amides on enzymes, and has been used as a model compound for studying the structure and reactivity of cyclic amides and their derivatives. In addition, this compound has been used in studies of drug metabolism and pharmacokinetics, and has been studied for its potential use as a therapeutic agent.
Mechanism of Action
The mechanism of action of 4-[(cyclopropylmethyl)amino]benzene-1-sulfonamide is not yet fully understood. However, it is believed that this compound binds to certain enzymes in the body, which can lead to a variety of biochemical and physiological effects. This compound has been shown to bind to the enzyme cytochrome P450, which is involved in the metabolism of drugs, and this binding can lead to changes in the metabolism of drugs and their effects on the body. In addition, this compound has been found to bind to other enzymes in the body, such as those involved in the synthesis of fatty acids and cholesterol, and this binding can lead to changes in the synthesis of these molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, studies have shown that this compound can have a variety of effects on the body. It has been found to inhibit the activity of cytochrome P450, which can lead to changes in the metabolism of drugs and their effects on the body. In addition, this compound has been found to bind to other enzymes in the body, such as those involved in the synthesis of fatty acids and cholesterol, and this binding can lead to changes in the synthesis of these molecules.
Advantages and Limitations for Lab Experiments
4-[(cyclopropylmethyl)amino]benzene-1-sulfonamide has several advantages and limitations for lab experiments. One advantage of using this compound is that it is relatively stable and can be synthesized in a variety of ways. In addition, this compound has been found to bind to a variety of enzymes in the body, which makes it a useful tool for studying the effects of cyclic amides on enzymes and other molecules. However, this compound is not as widely used as other compounds, and the mechanism of action is not yet fully understood, which can limit its usefulness in certain experiments.
Future Directions
There are a variety of potential future directions for 4-[(cyclopropylmethyl)amino]benzene-1-sulfonamide research. One potential direction is to further investigate the mechanism of action of this compound and its effects on enzymes and other molecules in the body. In addition, further research could be done to explore the potential therapeutic applications of this compound, as well as its potential use as a drug metabolism inhibitor. Finally, further research could be done to explore the potential applications of this compound in other fields, such as biochemistry, physiology, and pharmacology.
Synthesis Methods
4-[(cyclopropylmethyl)amino]benzene-1-sulfonamide can be synthesized through various methods, depending on the desired product. One common method for synthesizing this compound is the reaction of cyclopropylmethyl bromide and benzene-1-sulfonamide in the presence of potassium carbonate. This reaction produces a cyclic amide that is then purified and dried for further use. Other methods for synthesizing this compound include the reaction of cyclopropylmethyl chloride and benzene-1-sulfonamide in the presence of sodium hydroxide, or the reaction of cyclopropylmethyl iodide and benzene-1-sulfonamide in the presence of zinc chloride.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(cyclopropylmethyl)amino]benzene-1-sulfonamide involves the reaction of 4-nitrobenzenesulfonyl chloride with cyclopropylmethylamine, followed by reduction of the resulting nitro compound to the corresponding amine.", "Starting Materials": [ "4-nitrobenzenesulfonyl chloride", "cyclopropylmethylamine", "reducing agent (e.g. hydrogen gas and palladium catalyst)" ], "Reaction": [ "Step 1: 4-nitrobenzenesulfonyl chloride is reacted with cyclopropylmethylamine in the presence of a base (e.g. triethylamine) to form 4-[(cyclopropylmethyl)amino]benzene-1-sulfonyl chloride.", "Step 2: The resulting sulfonyl chloride is then reduced to the corresponding amine using a reducing agent (e.g. hydrogen gas and palladium catalyst).", "Step 3: The final product, 4-[(cyclopropylmethyl)amino]benzene-1-sulfonamide, is obtained by treating the amine with a suitable acid (e.g. hydrochloric acid) to protonate the amino group and form the sulfonamide." ] } | |
| 1153319-03-9 | |
Molecular Formula |
C10H14N2O2S |
Molecular Weight |
226.3 |
Purity |
95 |
Origin of Product |
United States |
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